3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine

• Molecular Formula: C12H13N3S
• Molecular Weight: 231.32 g/mol
• IUPAC Name: 3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine
• InChI: InChI=1S/C12H13N3S/c1-9-3-5-10(6-4-9)11-13-14-12-15(11)7-2-8-16-12/h3-6H,2,7-8H2,1H3
• InChI Key: DGQRNHQPXCIBJX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2CCCS3

Description

3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating a range of biological processes.

Mechanism of Action

The mechanism of action of 3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways in the body. This can lead to a range of biochemical and physiological effects, including reduced inflammation and cell proliferation.
Biochemical and physiological effects:
Studies have shown that 3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine has a range of biochemical and physiological effects. These include:
- Anti-inflammatory effects: The compound has been shown to reduce inflammation in various animal models, making it a potential therapeutic agent for conditions such as arthritis and inflammatory bowel disease.
- Anti-cancer effects: Studies have shown that the compound has anti-cancer properties, and may be useful in the treatment of certain types of cancer.
- Neuroprotective effects: The compound has been shown to protect against neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.
- Cardiovascular effects: The compound has been shown to have beneficial effects on the cardiovascular system, including reducing blood pressure and improving blood flow.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine in lab experiments is its versatility. The compound has a range of biochemical and physiological effects, making it useful for investigating a variety of biological processes. However, one limitation of using the compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving 3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine. Some possible areas of investigation include:
- Further elucidation of the compound's mechanism of action
- Development of new synthetic methods for the compound
- Investigation of the compound's potential as a therapeutic agent for various diseases
- Exploration of the compound's effects on the immune system and its potential as an immunomodulatory agent.

Synthesis Methods

The synthesis of 3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine involves the reaction of 4-methylphenylhydrazine with 2-chloro-4,5-dihydrothiazole, followed by cyclization with triethyl orthoformate. This method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

3-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazine has been used in a wide range of scientific research applications. One of the most promising areas of research involves the compound's potential as a therapeutic agent for various diseases. Studies have shown that the compound has anti-inflammatory and anti-cancer properties, and may be useful in the treatment of conditions such as arthritis and certain types of cancer.